1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol

• CAS No.: 5430-66-0
• Molecular Formula: C20H27NO
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 1-(1,2-dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol
• InChI: InChI=1S/C20H27NO/c1-3-12-21(13-4-2)14-19(22)17-10-8-15-6-5-7-16-9-11-18(17)20(15)16/h5-8,10,19,22H,3-4,9,11-14H2,1-2H3
• InChI Key: ANBPAJXEMOXNBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CC(C1=C2CCC3=CC=CC(=C32)C=C1)O

Description

1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol is a synthetic organic compound featuring a fused acenaphthene ring system substituted with a dipropylaminoethanol moiety. The compound is cataloged in PubChem, but detailed research findings (e.g., pharmacological profiles, toxicity, or stability) remain unavailable due to restricted access or unpublished studies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

While direct comparative studies on 1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol are scarce, structural analogs and related ethanolamine derivatives provide indirect insights:

Ethanolamine Derivatives with Aromatic Backbones

Compound Name	Key Structural Features	Known Applications/Properties	Reference
1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol	Acenaphthene + dipropylaminoethanol	Unknown (limited data)
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	Phenoxyethoxyethanol + branched alkyl chain	Surfactant, industrial applications
4-[2-(Dipropylamino)ethyl]-1-(hydroxymethyl)indolin-2-one	Indolinone + dipropylaminoethyl group	Pharmaceutical impurity (Ropinirole)

Key Observations :

• Aromatic vs.

Pharmacokinetic and Physicochemical Comparisons

No experimental data (e.g., logP, pKa, or metabolic stability) are available for 1-(1,2-Dihydroacenaphthylen-3-yl)-2-(dipropylamino)ethanol. In contrast:

• Ropinirole-related impurities (e.g., compound b ) are monitored for neuropharmacological activity due to structural resemblance to dopamine agonists .
• Phenoxyethanol derivatives (e.g., ) exhibit surfactant properties linked to their ether and hydroxyl groups .

Q & A

Q. Table 1: Synthesis Parameters

Reagent	Solvent	Base	Yield	Purification Method
Dipropylamine + 2-chloroethanol	DMF	K₂CO₃	78%	Column Chromatography

Basic: Which spectroscopic and chromatographic methods are most effective for characterizing this compound?

Methodological Answer:

• ¹H/¹³C NMR : Assign peaks for the dihydroacenaphthylene aromatic protons (δ 6.8–7.5 ppm) and dipropylamino ethyl group (δ 2.4–3.1 ppm) .
• Mass Spectrometry (ESI-MS) : Confirm molecular ion [M+H]⁺ at m/z 298.3 (calculated for C₁₉H₂₈N₂O) .
• X-ray Crystallography : Resolve conformational details (e.g., bond angles, stereochemistry) for analogs, as demonstrated in related indole derivatives .
• HPLC : Use a C18 column with UV detection (λ = 254 nm) to assess purity; retention time ~12.3 min under 70:30 acetonitrile/water .

Advanced: How can researchers resolve contradictions in biological activity data between structural analogs?

Methodological Answer:
Contradictions in activity (e.g., receptor binding vs. inactivity) can arise from subtle structural differences. Strategies include:

SAR Studies : Compare analogs like 4-[2-(dipropylamino)ethyl]-indolin-2-one (ropinirole, a dopamine agonist) to identify critical pharmacophores.

Docking Simulations : Model interactions with target receptors (e.g., μ-opioid or dopamine receptors) using software like AutoDock .

In Vitro Assays : Test binding affinity (e.g., radioligand displacement assays) and functional activity (cAMP modulation) in receptor-transfected HEK293 cells .

Q. Table 2: Key Structural Features Influencing Activity

Feature	Impact on Activity	Example Compound
Dihydroacenaphthylene	Enhances π-π stacking	Target compound
Dipropylamino ethyl	Modulates receptor selectivity	Ropinirole

Advanced: What strategies are employed to analyze and mitigate synthesis-related impurities?

Methodological Answer:
Common impurities include unreacted starting materials and alkylation by-products. Mitigation involves:

Process Optimization : Use excess dipropylamine (1.2 eq) to drive reaction completion .

Impurity Profiling : LC-MS (Q-TOF) identifies by-products (e.g., N-oxide derivatives) .

Purification : Gradient elution in HPLC (0.1% TFA in mobile phase) separates impurities with <0.1% residual levels .

Advanced: How does the dihydroacenaphthylene moiety influence the compound’s photostability and reactivity?

Methodological Answer:
The dihydroacenaphthylene group increases susceptibility to photodegradation due to extended conjugation:

Photostability Testing : Expose to UV light (365 nm) and monitor degradation via HPLC. Degradation products include quinone derivatives .

Reactivity Studies : The moiety participates in Diels-Alder reactions, enabling functionalization (e.g., with maleic anhydride) for SAR exploration .

Q. Table 3: Photodegradation Products

Condition	Degradation Product	Mechanism
UV light (24 hrs)	Acenaphthenequinone	Oxidation

Basic: What are the recommended storage conditions to maintain compound stability?

Methodological Answer:

• Temperature : Store at –20°C in amber vials to prevent thermal and photolytic degradation .
• Solubility : Dissolve in anhydrous DMSO (10 mM stock) to avoid hydrolysis .

Advanced: How can conformational flexibility impact the compound’s pharmacological profile?

Methodological Answer:
The dipropylamino ethyl chain’s rotatable bonds allow multiple binding modes. Techniques to study this include:

Molecular Dynamics Simulations : Analyze energy minima for low-energy conformers .

NOESY NMR : Detect through-space interactions between the ethyl chain and aromatic protons .